Cas no 3093-35-4 (halcinonide)

halcinonide Properties

Names and Identifiers

• halcinonide
• 21-chloro-9-alpha-fluoro-11-beta-hydroxy-16-alpha,17-alpha-isopropylidenedioxypregn-4-ene-3,20-dione
• Alcinonide
• Halciderm
• Halcimat
• halcinomide
• Halog
• UNII-SI86V6QNEG
• (11b,16a)-21-Chloro-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregn-4-ene-3,20-dione
• AC-1114
• D07AD02
• HALCINONIDE [WHO-DD]
• HALOG-E
• CCG-220655
• DTXSID6045375
• HALCINONIDE [USP-RS]
• Halcinonide Topical
• SPBio_002610
• HY-B0877
• EN300-7409331
• Pregn-4-ene-3,20-dione, 21-chloro-9-fluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-,(11beta,16alpha)-
• HALCINONIDE [ORANGE BOOK]
• BSPBio_000689
• 5-19-06-00301 (Beilstein Handbook Reference)
• Pregn-4-ene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)-
• EINECS 221-439-6
• (4R,8S)-8-(2-Chloroacetyl)-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
• DTXCID4025375
• Halog (TN)
• HALCINONIDE (USP MONOGRAPH)
• Ascochrom
• CHEBI:31663
• Halcinonida [INN-Spanish]
• NCGC00016621-01
• H1672
• HMS2097C11
• HALCINONIDE [USAN]
• (1S,2S,4R,8S,9S,11S,12R,13S)-8-(2-chloroacetyl)-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.0^{2,9}.0^{4,8}.0^{13,18}]icos-17-en-16-one
• NS00008730
• Tox21_110530_1
• CAS-3093-35-4
• CHEMBL1200845
• Halcinonide [USAN:USP:INN:BAN:JAN]
• Halcinonida
• Prestwick1_000655
• 3093-35-4
• AC-1774
• Prestwick_1069
• Halcinonidum (INN-Latin)
• D01308
• Halcinonid
• Halcinonidum
• NSC 758413
• Halcinonide Cream
• SQ 18566
• Prestwick0_000655
• C74589
• Prestwick2_000655
• HALCINONIDE [INN]
• s4098
• HMS2230O07
• Pregn-4-ene-3,20-dione, 21-chloro-9-fluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-, (11beta,16alpha)-
• SQ-18,566
• HALCINONIDE (USP-RS)
• SQ-18566
• DB06786
• SI86V6QNEG
• Pregn-4-ene-3,20-dione, 21-chloro-9-fluoro-11-beta,16-alpha,17-trihydroxy-, cyclic16,17-acetal with acetone
• Volog
• HALCINONIDE [MART.]
• Betacorton
• Halcinonidum [INN-Latin]
• BRD-K81709173-001-03-8
• BPBio1_000759
• SCHEMBL4335
• NCGC00179475-01
• HALCINONIDE (MART.)
• MLS002153935
• (1S,2S,4R,8S,9S,11S,12R,13S)-8-(2-chloroacetyl)-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
• Q-201180
• Halcinonide, United States Pharmacopeia (USP) Reference Standard
• (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-6b-(chloroacetyl)-4b-fluoro-5-hydroxy-4a,6a,8,8-tetramethyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• N6-(Trifluoroacetyl)-L-lysyl-L-proline
• (1S,2S,4R,8S,9S,11S,12R,13S)-8-(2-CHLOROACETYL)-12-FLUORO-11-HYDROXY-6,6,9,13-TETRAMETHYL-5,7-DIOXAPENTACYCLO[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]ICOS-17-EN-16-ONE
• SO-18566
• Halcinonida (INN-Spanish)
• AKOS015962797
• HALCINONIDE [VANDF]
• NCGC00179475-03
• Tox21_110530
• (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-6b-(chloroacetyl)-4b-fluoro-5-hydroxy-4a,6a,8,8-tetramethyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-naphtho(2',1':4,5)indeno(1,2-d)(1,3)dioxol-2-one
• HALCINONIDE [USP MONOGRAPH]
• Halcinonide (JAN/USP/INN)
• HMS1570C11
• AS-74757
• Halcort
• NSC-758413
• SO 18566
• 21-Chloro-9-fluoro-11beta,16alpha,17-trihydroxypregn-4-ene-3,20-dione cyclic 16,17-acetal with acetone
• Halcinonide (USAN:USP:INN:BAN:JAN)
• BRN 1358242
• Prestwick3_000655
• HMS3714C11
• HALCINONIDE [MI]
• SMR001233277
• PREGN-4-ENE-3,20-DIONE, 21-CHLORO-9-FLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
• HALCINONIDE [JAN]
• Q425991
• MUQNGPZZQDCDFT-JNQJZLCISA-N
• GLXC-03359
• DA-73999
• +Expand

• MDL： MFCD00866006
• InChIKey： MUQNGPZZQDCDFT-JNQJZLCISA-N
• Inchi： 1S/C24H32ClFO5/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,26)17(28)11-22(16,4)24(19,31-20)18(29)12-25/h9,15-17,19,28H,5-8,10-12H2,1-4H3/t15-,16-,17-,19-,21-,22-,23?,24+/m0/s1
• SMILES： C[C@@]12[C@@]3(C(CCl)=O)[C@@](OC(C)(O3)C)([H])C[C@@]1([H])[C@]4([H])CCC5=CC(CC[C@]5(C)[C@@]4(F)[C@@H](O)C2)=O

Computed Properties

• Exact Mass: 454.19200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 454.192
• Heavy Atom Count: 31
• Complexity: 887
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• LogP: 3.88930
• PSA: 72.83000
• Refractive Index: 1.566
• Boiling Point: 564.3±50.0 °C at 760 mmHg
• Melting Point: 264-265° (dec)
• Flash Point: 295.1±30.1 °C
• Color/Form: No data available
• Specific Rotation: D25 +155° (CHCl3)
• Density: 1.1567 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds